Cas no 338748-94-0 (N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea)

• Product Name: N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea
• CAS No: 338748-94-0
• MDL: MFCD01315197
• CID: 4647517
• Update Time: 2025-07-10

N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-BENZOYL-N'-(5-IODO-2-PYRIDINYL)THIOUREA
• N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea

• MDL： MFCD01315197

Additional information on N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea

N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea: A Comprehensive Overview

N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea, with the CAS registry number 338748-94-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of thiourea, a class of compounds known for their versatile applications in catalysis, drug design, and electronic materials. The structure of N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea features a thiourea backbone with two substituted groups: a benzoyl group and a 5-iodo-2-pyridinyl group. These substituents confer unique electronic and structural properties to the molecule, making it a valuable compound for various research and industrial applications.

The synthesis of N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea typically involves the reaction of thiourea derivatives with appropriate electrophiles or nucleophiles under controlled conditions. Recent studies have explored the use of this compound as a precursor for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials are highly sought after due to their potential in gas storage, catalysis, and sensing applications. The iodine atom in the 5-iodo-2-pyridinyl group plays a crucial role in these applications by providing sites for metal coordination or redox activity.

In terms of physical properties, N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and DMF. Its solubility characteristics make it suitable for use in solution-based chemical reactions and material synthesis processes. The compound's UV-vis spectrum shows strong absorption bands in the visible region, which suggests potential applications in optoelectronic materials.

Recent research has focused on the application of N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea in the field of catalysis. Studies have demonstrated that this compound can act as an efficient catalyst for the synthesis of biologically active molecules, such as β-lactam antibiotics and heterocyclic compounds. The thiourea moiety provides a flexible platform for enantioselective catalysis, while the iodine atom enhances the catalyst's activity by facilitating substrate binding.

Beyond its role as a catalyst, N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea has also been investigated for its potential in drug delivery systems. Researchers have explored its ability to form inclusion complexes with hydrophobic drugs, thereby improving their solubility and bioavailability. The compound's ability to form such complexes is attributed to its amphiphilic nature, which arises from the combination of hydrophilic thiourea groups and hydrophobic aromatic substituents.

In conclusion, N-Benzoyl-N'-(5-iodo-2-pyridinyl)thiourea (CAS No: 338748-94-) is a versatile compound with wide-ranging applications in chemistry and materials science. Its unique structure and functional groups make it an ideal candidate for use in catalysis, drug delivery, and advanced material synthesis. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in both academic and industrial settings.